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Compound of Interest

Compound Name: MK-1903

Cat. No.: B1677246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of MK-1903, a potent and selective agonist of the hydroxycarboxylic acid receptor 2

(HCA2), also known as G protein-coupled receptor 109A (GPR109A). Adherence to these

guidelines is essential to ensure a safe laboratory environment.

Chemical Identification and Properties
Property Value

Chemical Name

(4aR,5aR)-4,4a,5,5a-Tetrahydro-1H-

cyclopropa[1][2]cyclopenta[3][4]pyrazole-3-

carboxylic acid[3][4]

CAS Number 1268882-43-4[3][4]

Molecular Formula C₈H₈N₂O₂[3]

Molecular Weight ~164.16 g/mol [3]

Appearance Off-white solid

Known Hazards
Causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation[3]
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Based on the known hazards of MK-1903, the following personal protective equipment is

mandatory when handling this compound.

PPE Category Equipment Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[2][5]

Protects against splashes that

can cause serious eye

irritation. A face shield provides

an additional layer of

protection for the entire face.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[2]

Prevents skin contact that can

cause irritation. Gloves should

be inspected before use and

disposed of properly after

handling.

Body Protection
A lab coat or chemical-

resistant apron/coverall.[2]

Provides a barrier against

accidental spills and splashes

to the body.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., fume hood). If dust is

generated, a NIOSH-approved

respirator is required.[5]

Minimizes the risk of inhaling

dust particles that may cause

respiratory tract irritation.

Experimental Workflow for Handling MK-1903
The following diagram outlines the standard workflow for safely handling MK-1903 in a

laboratory setting.
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Caption: Standard operational workflow for handling MK-1903.
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First-Aid Procedures
Immediate and appropriate first-aid is critical in the event of exposure to MK-1903.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

If skin irritation occurs, seek medical attention.

[4]

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with MK-1903 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

hazardous waste container.

Liquid Waste

Collect in a designated, labeled, and sealed

hazardous waste container. Do not dispose of

down the drain.

Contaminated PPE
Dispose of in a designated hazardous waste

container.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's environmental health and safety department for specific guidance on

hazardous waste disposal.

Signaling Pathway of GPCR Agonists like MK-1903
MK-1903 acts as an agonist for the G protein-coupled receptor HCA2. The diagram below

illustrates the general signaling pathway initiated by a GPCR agonist.

MK-1903 (Agonist) HCA2 (GPCR)Binds to G Protein ActivationActivates Effector Enzyme (e.g., Adenylyl Cyclase)Modulates Second Messenger (e.g., cAMP)Produces Cellular ResponseInitiates

Click to download full resolution via product page

Caption: General signaling pathway of a GPCR agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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